Citizen science and serious games are participatory methods that gained traction in recent years, especially in the environmental sciences in the context of natural resource management. The two approaches interact with both instrumental and relational values of decision making and appear to have similar objectives in supporting the development of a shared understanding of the environmental impacts of human land use decisions with a larger and more active role for stakeholders. One can argue that these two methods have been on seemingly parallel pathways of development. In this paper, we present a brief overview of these developments and explore the complementarity and potential synergies between the two approaches to further strengthen the engagement and empowerment of the public in science.

Climate change and environmental degradation remain the most complex challenges that present and future generations of humankind face and raise several security risks that have received relatively little attention in the literature. This paper aims to review the evidence of security risks arising from these challenges in the Global South and to provide forward-looking perspectives on how to increase the resilience of affected individuals and communities. We see diverse land use strategies as a key element to drive a transformation towards greater sustainability and resilience. We propose that rural land use in the Global South should be geared towards the promotion of resource and biodiversity conservation, the development of agroforestry, tree-based farming systems, the diversification of crops, and the utilization of climate-resilient cultivars, and neglected and under-utilized plants. These actions would contribute to addressing the security risks stemming from the interconnected challenges of climate change and environmental degradation.

Simultaneous crop failures in multiple major producing regions (breadbaskets) threaten both local and global food security. Evidence of their frequency and impact has recently become more available. We conducted a systematic literature search and identified 30 articles published between 2019 and 2022. Historically, synchronized crop-production losses have led to a global production deficit of as much as 20% and have often been associated with large-scale sea-surface temperature oscillations. Increasingly strong evidence suggests that the frequency of these impacts will increase with global warming. Simultaneous breadbasket failures increase local and global food prices and undermine food security, particularly in import-dependent low-income regions. Closely monitoring exposure to hazards, vulnerability, and impacts on food availability, access, and utilization in exporters and importers at regional and global levels will help identify vulnerable regions and processes. Seasonal forecasting of yield anomalies based on climate indices can provide a means of early warning.

The United Nations Decade of Ocean Science for Sustainable Development 2021–2030 (the ‘Ocean Decade’) is poised to stimulate new cooperation for ocean science, but makes no mention of conflict or peace. We contend that this is a missed opportunity, and use an environmental peacebuilding typology to review how ocean science has historically contributed to peace. Such considerations are timely in the context of an increasingly complex and multidimensional ocean risk landscape, due among other things to unprecedented growth in the extent and intensity of ocean uses, and increasing conflict potential as the ocean becomes a more crowded and coveted place. We conclude by proposing the Ocean Decade Implementation Plan be appended to include an eighth intended outcome: ‘A Peaceful Ocean’.

In this brief review, we report on the state of knowledge and its limitations regarding the environmental footprint of the digital sector. While the final energy consumption and the related carbon footprint of information and communication technologies (ICT) are well studied, other environmental factors and some phases of the life cycle are still poorly understood. New connected equipment and services currently being deployed make such assessments even more complex. In addition, more research is needed on the indirect effects of ICT (i.e. substitution, optimization, and various rebound effects). Indeed, recent reports tend to ignore or minimize the negative effects of digitization. Because indirect effects depend on external factors such as regulations, prices, sociocultural contexts, and so on, extrapolations are extremely uncertain. Methodological elements have been proposed to perform such evaluations, but there is still a long way to go.

As is becoming increasingly evident by extreme weather events and disasters triggered or exacerbated by climate change, the coming decade will not only be immensely crucial in terms of climate change mitigation. The extent of loss to lives and assets will also depend to a significant degree on whether or not climate change adaptation can be intensified and expanded to constituencies thus far not engaged in it. To date, tangible progress with climate change adaptation at the municipal scale is mostly limited to metropolises and large cities. The majority of small- and medium-sized municipalities (SMMs) are either stalling at the stage of developing adaptation plans or are not yet engaged in adaptation at all. Not only confronted with the consequences of climate change but also with limited resources and capacities for adaptation, SMMs face structural as well as political obstacles to the coming decade’s imperative of expanding adaptation. This paper takes stock of adaptation in SMMs and reviews known barriers as well as enabling factors across different geographic and thematic areas. The analysis of documented cases highlights a research bias toward organisation for economic co-operation and development (OECD) countries and, thematically, on multilevel governance challenges for SMM adaptation. Recent trends as part of a ‘second phase’ of adaptation that extends to SMM are a move from adaptation planning to implementation. In scoping out knowledge gaps requiring further research, the review explores areas of opportunity and mechanisms for supporting and upscaling SMM adaptation efforts in the near future.

Space infrastructure is highly interconnected with systems on Earth and is critical for many human activities. The rapidly progressing digitalization of our society, with massive growth of Internet traffic and connected devices, and new applications of artificial intelligence, will further accelerate the development of new space infrastructure and make it even more vital. However, this infrastructure is at risk because of increased congestion. As a byproduct of space activities, space debris causes a collision risk for operational spacecraft. Without intensified action to reduce this risk, future costs related to space debris could become enormous. Properly managing near-Earth orbital space is becoming crucial to enabling new benefits from space and protecting critical infrastructure. Based on a review of the current literature, we argue that market-based instruments could incentivize both space debris mitigation and remediation, and help bypass obstacles to a formal international apportionment of responsibility for the current debris population.

Humanity is under pressure to identify sustainable climate change mitigation strategies that also progress developmental and environmental goals. Urgency creates greater risk of superficial actions that could accelerate climate change. We use recent advances in plant productivity through enhanced photosynthesis to demonstrate the pitfalls of defining objectives as a vacant biotechnological service. Recast as a goal to improve well-being and nutrition, climate change-exacerbating trade-offs are easier to avoid and payoffs include climate change mitigation. These insights emerge from linking new work in both molecular biology and anthropology. We suggest a strategy for addressing the adverse effects of climate change that better accommodates the voices of nontechnical public and has a superior navigational memory that optimises progress towards sustainable solutions.

Water governance is facing rapid transformations as cyber-physical systems (CPS) are deployed across water-related sectors and river basins. These CPS — often considered as artificial intelligence-enabled, automated or ‘smart’ technological systems — are promoted for improving monitoring, management and governance of hydrological systems. We review recent applications of CPS, highlighting their diverse functions across the water cycle, including in rural, urban and coastal settings. We then focus on how smart technologies connect to people, policy and ecosystems. Key to our argument is that integrating the social and ecosystem dimensions into CPS research and design will be vital for sustainable transformations in water management and governance, as per a cybernetic approach. This includes consideration of social data requirements, end-user experience, sociopolitical and environmental impacts, as well as acceptability, of CPS.

Crop adaptation to climate change is critical for ensuring food security. We systematically reviewed the projected impacts of climate change and adaptation potentials to identify gaps in crop adaptation research. We screened 203 studies of four major crops published between 2021 and 2022. Recent scholarship has increasingly studied sudden yield losses, but the capacity of crop models to reproduce the impacts of extreme events still needs to be improved. Grain quality has rarely been considered. Only four adaptation options accounted for 90% of all options tested. Adaptation potentials, defined as the difference between yield impacts with and without adaptation, averaged 4–5% per degree of warming, but their effectiveness in risk reduction was significantly smaller in the currently warmer regions. The effectiveness of adaptation needs to be assessed using various indicators, including profitability and environmental impact. More adaptation options tailored to each region need to be assessed locally.